Cas no 1270308-83-2 (2-amino-2-(2-chloro-4-methylphenyl)acetic acid)

• Product Name: 2-amino-2-(2-chloro-4-methylphenyl)acetic acid
• CAS No: 1270308-83-2
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6460666
• PubChem ID: 55271808
• Update Time: 2025-05-20

2-amino-2-(2-chloro-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-4-methylphenyl)acetic acid
• Benzeneacetic acid, α-amino-2-chloro-4-methyl-

• Inchi： 1S/C9H10ClNO2/c1-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： UWOBIAGWGUFUMZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1Cl)(N)C(=O)O

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 338.3±42.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(2-chloro-4-methylphenyl)acetic acid

Introduction to 2-amino-2-(2-chloro-4-methylphenyl)acetic acid (CAS No. 1270308-83-2)

2-amino-2-(2-chloro-4-methylphenyl)acetic acid, identified by the chemical identifier CAS No. 1270308-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with both amino and chloro-methylphenyl substituents, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-amino-2-(2-chloro-4-methylphenyl)acetic acid consists of a central acetic acid backbone substituted with an amino group at the alpha position and a chloro-substituted, methylphenyl group at the beta position. This arrangement imparts distinct electronic and steric characteristics, making it a versatile building block for further functionalization. The presence of both polar and non-polar regions in its structure enhances its solubility in various solvents, facilitating its use in synthetic protocols.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate amino and chloro-substituted aromatic rings due to their potential biological activity. 2-amino-2-(2-chloro-4-methylphenyl)acetic acid has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenyl ring with chloro and methyl substituents provides a scaffold that can be modified to target specific enzymatic pathways, offering a strategic advantage in drug design.

One of the most compelling aspects of 2-amino-2-(2-chloro-4-methylphenyl)acetic acid is its role as an intermediate in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, including viral replication and tumor growth. By designing molecules that selectively inhibit these enzymes, researchers have developed effective treatments for conditions such as HIV/AIDS and certain types of cancer. The structural features of CAS No. 1270308-83-2 make it an ideal candidate for generating derivatives with enhanced inhibitory activity.

Recent advancements in computational chemistry have further highlighted the significance of 2-amino-2-(2-chloro-4-methylphenyl)acetic acid. Molecular modeling studies have demonstrated that modifications to its core structure can significantly alter its binding affinity to biological targets. For instance, computational docking experiments have shown that introducing additional functional groups at specific positions can enhance its interaction with protease active sites. These insights have guided synthetic chemists in designing more potent and selective inhibitors.

The synthesis of CAS No. 1270308-83-2 involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these synthetic routes, making it more feasible to produce this compound on an industrial scale. Additionally, green chemistry principles have been applied to minimize waste and reduce energy consumption during its synthesis.

In the context of drug discovery, 2-amino-2-(2-chloro-4-methylphenyl)acetic acid has been used as a scaffold for structure-based drug design. By leveraging high-throughput screening techniques combined with X-ray crystallography, researchers have identified lead compounds that exhibit promising pharmacological activity. These lead compounds are then optimized through iterative rounds of modification to improve their efficacy, selectivity, and pharmacokinetic properties.

The versatility of CAS No. 1270308-83-2 extends beyond its use as an intermediate in pharmaceutical synthesis. It has also been explored in materials science applications, where its unique structural features contribute to the development of novel polymers and coatings. The ability to incorporate functional groups at specific positions allows for fine-tuning of material properties, making it a valuable component in advanced material design.

Future research directions for 2-amino-2-(2-chloro-4-methylphenyl)acetic acid include exploring its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases. The growing understanding of disease mechanisms has opened new avenues for drug development, where compounds like this one can be tailored to address unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to realize these possibilities fully.

In conclusion, CAS No. 1270308-83-2, or 2-amino-2-(2-chloro-4-methylphenyl)acetic acid, represents a significant advancement in medicinal chemistry and materials science. Its unique structural properties make it a valuable intermediate for synthesizing biologically active compounds, particularly those targeting proteases and kinases. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing global health challenges.